Cas no 196512-74-0 (Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-2-nitro-)

Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-2-nitro- structure

196512-74-0 structure

Product name:Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-2-nitro-

CAS No:196512-74-0

MF:C₁₂H₁₁N₃O₆S₂

MW:357.362

CID:3869042

Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-2-nitro-

Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-2-nitro- Related Literature

1. Centimetre scale assembly of vertically aligned and close packed semiconductor nanorods from solution†

S. Ahmed Chem. Commun., 2009, 6421-6423
2. C–H Bonds as Functional Groups: Simultaneous Generation of Multiple Stereocenters by Enantioselective Hydroxylation at Unactivated Tertiary C–H Bonds

AndreaPalone,GuillemCasadevall,SergiRuiz-Barragan,ArnauCall,SílviaOsuna,MassimoBietti,MiquelCostas
3. Calmagite dyeoxidation using in situ generated hydrogen peroxide catalysed by manganese(ii) ions

Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
4. Brushes of semiflexible polymers in equilibrium and under flow in a super-hydrophobic regime

Soft Matter, 2015,11, 5473-5484
5. Ca2+ metal ion adducts with cytosine, cytidine and cytidine 5′-monophosphate: a comprehensive study of calcium reactivity towards building units of nucleic acids†‡

Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
6. Base catalyzed synthesis of bicyclo[3.2.1]octane scaffolds†

Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
7. Bulk vs. surface flame retardancy of fully bio-based polyamide 10,10†

Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
8. Bridging model and real catalysts: general discussion

Faraday Discuss., 2016,188, 565-589
9. Boosting the photovoltaic thermal stability of fullerene bulk heterojunction solar cells through charge transfer interactions†

Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
10. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†

Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206

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